Cas no 61070-20-0 (Boc-his(1-me)-oh)
Boc-His(1-Me)-OH, or N-tert-butoxycarbonyl-1-methyl-L-histidine, is a protected derivative of the amino acid histidine, featuring a Boc group at the N-terminus and a methyl group at the 1-position of the imidazole ring. This modification enhances stability and reduces side reactions during peptide synthesis, particularly in SPPS (solid-phase peptide synthesis). The Boc group offers orthogonal protection, enabling selective deprotection under acidic conditions without affecting other protecting groups. The methyl substitution on the imidazole ring minimizes undesired interactions, improving solubility and handling. This compound is widely used in pharmaceutical research and peptide chemistry for its reliability in constructing complex histidine-containing peptides. Suitable for Fmoc-based strategies when deprotected.
Boc-his(1-me)-oh structure
Product Name:Boc-his(1-me)-oh
CAS No:61070-20-0
MF:C12H19N3O4
MW:269.296962976456
MDL:MFCD00076944
CID:500968
PubChem ID:7018761
Update Time:2025-06-06
Boc-his(1-me)-oh Chemical and Physical Properties
Names and Identifiers
-
- L-Histidine,N-[(1,1-dimethylethoxy)carbonyl]-1-methyl-
- BOC-HIS(1-ME)-OH
- Boc-L-His(1-Me)-OH
- BOC-HIS(N-IM-ME)-OH
- Boc-His(tau-Me)-OH
- BOC-HIS(T-ME)-OH
- BOC-HISTIDINE(1-ME)-OH
- BOC-N-IM-METHYL-L-HISTIDINE
- N-BOC-N-IM-1-METHYL-L-HISTIDINE
- N-alpha-t-Butyloxycarbonyl-1-methyl-L-histidine (Boc-L-His(1-Me)-OH)
- Na-(tert-Butoxycarbonyl)-Nt-methyl-L-histidine
- N-[(1,1-Dimethylethoxy)carbonyl]-1-methyl-L-histidine
- AKOS025289396
- SCHEMBL3009900
- AS-49173
- CS-0273142
- Boc-His(Ntau-Me)-OH
- (s)-2-(tert-butoxycarbonylamino)-3-(1-methyl-1h-imidazol-4-yl)propanoic acid
- MFCD00076944
- FD21712
- EN300-1589861
- 61070-20-0
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-imidazol-4-yl)propanoic acid
- Boc-His(1-Me)-OH, AldrichCPR
- Boc-his(1-me)-oh
-
- MDL: MFCD00076944
- Inchi: 1S/C12H19N3O4/c1-12(2,3)19-11(18)14-9(10(16)17)5-8-6-15(4)7-13-8/h6-7,9H,5H2,1-4H3,(H,14,18)(H,16,17)/t9-/m0/s1
- InChI Key: UCKFPCXOYMKRSO-VIFPVBQESA-N
- SMILES: O(C(N[C@H](C(=O)O)CC1=CN(C)C=N1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 269.13800
- Monoisotopic Mass: 269.13755610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 93.4Ų
Experimental Properties
- PSA: 93.45000
- LogP: 1.33140
Boc-his(1-me)-oh Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Boc-his(1-me)-oh Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR36466-1g |
Boc-His(1-Me)-OH Boc-His(t-Me)-OH |
61070-20-0 | 1g |
£275.00 | 2024-07-23 | ||
| Apollo Scientific | OR36466-5g |
Boc-His(1-Me)-OH Boc-His(τ-Me)-OH |
61070-20-0 | 5g |
£1,306.00 | 2023-03-07 | ||
| TRC | B600325-10mg |
Boc-his(1-me)-oh |
61070-20-0 | 10mg |
$ 230.00 | 2023-04-18 | ||
| TRC | B600325-25mg |
Boc-his(1-me)-oh |
61070-20-0 | 25mg |
$ 471.00 | 2023-04-18 | ||
| TRC | B600325-50mg |
Boc-his(1-me)-oh |
61070-20-0 | 50mg |
$ 724.00 | 2023-04-18 | ||
| TRC | B600325-100mg |
Boc-his(1-me)-oh |
61070-20-0 | 100mg |
$ 1028.00 | 2023-04-18 | ||
| Enamine | EN300-1589861-0.05g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-imidazol-4-yl)propanoic acid |
61070-20-0 | 0.05g |
$188.0 | 2023-05-25 | ||
| Enamine | EN300-1589861-0.1g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-imidazol-4-yl)propanoic acid |
61070-20-0 | 0.1g |
$282.0 | 2023-05-25 | ||
| Enamine | EN300-1589861-0.25g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-imidazol-4-yl)propanoic acid |
61070-20-0 | 0.25g |
$403.0 | 2023-05-25 | ||
| Enamine | EN300-1589861-0.5g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-imidazol-4-yl)propanoic acid |
61070-20-0 | 0.5g |
$636.0 | 2023-05-25 |
Boc-his(1-me)-oh Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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